Cas no 84055-81-2 (6H-Indolo2,3-bquinoxaline)

6H-Indolo2,3-bquinoxaline structure

Product Name:6H-Indolo2,3-bquinoxaline

CAS No:84055-81-2

MF:C₁₄H₉N₃

MW:219.241362333298

MDL:MFCD00068754

CID:1075059

PubChem ID:5356192

Update Time:2024-12-09

6H-Indolo2,3-bquinoxaline Chemical and Physical Properties

Names and Identifiers

- 6H-Indolo[2,3-b]quinoxaline
- SMR000068993
- Oprea1_264584
- DTXSID401309710
- HMS2372C10
- 6H-Indolo(2,3-b)quinoxaline
- HMS623H13
- I1098
- NSC-75199
- AH-232/02029064
- DTXSID30179031
- NSC-52574
- BRD-K14807919-001-01-5
- MLS000053030
- 84055-81-2
- NSC75199
- LS-04323
- SY272776
- SR-01000554124
- indolo[2,3-b]quinoxaline
- SCHEMBL278729
- cid_5356192
- ALBB-013767
- MFCD00068754
- AKOS000741119
- CHEMBL1382723
- STK364379
- CS-0312634
- SR-01000554124-1
- ChemDiv1_012839
- BDBM42826
- NSC52574
- F1394-0001
- {5H-Indolo[2,3-b]quinoxaline}
- DB-219850
- 5H-Indolo(2,3-b)quinoxaline
- Oprea1_859350
- 6H-indolo[3,2-b]quinoxaline
- AKOS005749491
- STL149578
- 11H-Indolo[2,3-b]quinoxaline
- 5H-Indolo[2,3-b]quinoxaline
- Oprea1_735041
- Z57102758
- T72145
- 243-61-8
- AIDS124803
- CBDivE_001230
- NSC 52574
- DTXCID60101522
- 243-59-4
- SCHEMBL17693674
- 6H-Indolo2,3-bquinoxaline
- MDL： MFCD00068754
- Inchi： 1S/C14H9N3/c1-2-6-10-9(5-1)13-14(16-10)17-12-8-4-3-7-11(12)15-13/h1-8H,(H,16,17)
- InChI Key： LCKIWLDOHFUYDV-UHFFFAOYSA-N
- SMILES： N1C2NC3C(C=2N=C2C=1C=CC=C2)=CC=CC=3

Computed Properties

Exact Mass: 219.079647300g/mol
Monoisotopic Mass: 219.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 41.6Å²

6H-Indolo2,3-bquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H875394-5g	6H-INDOLO[2,3-B]QUINOXALINE	84055-81-2	≥99%	5g	869.40	2021-05-17
TRC	I708218-10mg	6H-Indolo[2,3-b]quinoxaline	84055-81-2		10mg	$ 50.00	2022-06-04
TRC	I708218-50mg	6H-Indolo[2,3-b]quinoxaline	84055-81-2		50mg	$ 70.00	2022-06-04
TRC	I708218-100mg	6H-Indolo[2,3-b]quinoxaline	84055-81-2		100mg	$ 115.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063624-500mg	6H-Indolo[2,3-b]quinoxaline	84055-81-2		500mg	3851CNY	2021-05-07
eNovation Chemicals LLC	Y1188359-5g	6H-Indolo[2,3-b]quinoxaline	84055-81-2	95%	5g	$280	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063624-500mg	6H-Indolo[2,3-b]quinoxaline	84055-81-2		500mg	3851.0CNY	2021-07-10
Aaron	AR00GEC2-250mg	6H-INDOLO[2,3-B]QUINOXALINE	84055-81-2	98%	250mg	$18.00	2025-02-12
Aaron	AR00GEC2-1g	6H-INDOLO[2,3-B]QUINOXALINE	84055-81-2	98%	1g	$47.00	2025-02-12
Aaron	AR00GEC2-5g	6H-INDOLO[2,3-B]QUINOXALINE	84055-81-2	98%	5g	$163.00	2025-02-12

6H-Indolo2,3-bquinoxaline Production Method

Production Method 1

91-56-5

84055-81-2

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, reflux

Reference

Photoinitiation abilities of indeno- and indoloquinoxaline derivatives and mechanical properties of dental fillings based on multifunctional acrylic monomers and glass ionomer

Pyszka, Ilona ; et al, Polymer, 2023, 266,

Production Method 2

1196-57-2

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 3

20254-76-6

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 4

6295-06-3

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 5

1448-87-9

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 6

120569-15-5

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 7

574-66-3

879-65-2

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

Production Method 8

72681-60-8

84055-81-2

15033-86-0

25980-24-9

Reaction Conditions

Reference

Product class 15: quinoxalines

Gobec, S.; et al, Science of Synthesis, 2004, 16, 845-911

6H-Indolo2,3-bquinoxaline Raw materials

6H-Indolo2,3-bquinoxaline Preparation Products

6H-Indolo2,3-bquinoxaline Related Literature

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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

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